Cas no 2680686-31-9 (tert-butyl N-3-bromo-5-(tert-butoxy)phenylcarbamate)

• Product Name: tert-butyl N-3-bromo-5-(tert-butoxy)phenylcarbamate
• CAS No: 2680686-31-9
• MF: C₁₅H₂₂BrNO₃
• MW: 344.244083881378
• CID: 5621999
• PubChem ID: 165931552
• Update Time: 2023-11-27

tert-butyl N-3-bromo-5-(tert-butoxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680686-31-9
• tert-butyl N-[3-bromo-5-(tert-butoxy)phenyl]carbamate
• EN300-28297637
• tert-butyl N-3-bromo-5-(tert-butoxy)phenylcarbamate

• Inchi： 1S/C15H22BrNO3/c1-14(2,3)19-12-8-10(16)7-11(9-12)17-13(18)20-15(4,5)6/h7-9H,1-6H3,(H,17,18)
• InChI Key： LQVRSQJRHGVDIF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)OC(C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 343.07831g/mol
• Monoisotopic Mass: 343.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 47.6Ų